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Compound of Interest

Compound Name: 1,3,3-Trimethylcyclohexene

Cat. No.: B3343063 Get Quote

Application Notes and Protocols for 1,3,3-
Trimethylcyclohexene
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for the handling and storage

of 1,3,3-Trimethylcyclohexene (CAS No. 503-47-9). Adherence to these guidelines is crucial

to ensure a safe laboratory environment.

Chemical and Physical Properties
1,3,3-Trimethylcyclohexene is a highly flammable liquid and vapor that requires careful

handling to prevent ignition.[1] It is also known to cause skin and eye irritation.[2] The following

table summarizes its key quantitative properties.
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Property Value Reference

Molecular Formula C₉H₁₆ [2]

Molecular Weight 124.22 g/mol [2][3]

Appearance Clear, colorless liquid [1]

Boiling Point 140°C [1]

Flash Point 19°C [1]

Relative Density 0.77 g/cm³ [1]

CAS Number 503-47-9 [2]

Hazard Identification and Safety Precautions
GHS Hazard Statements:

H225: Highly flammable liquid and vapour.[1]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1]

P233: Keep container tightly closed.[1]

P280: Wear protective gloves, eye protection, and face protection.[1]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water or shower.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]
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P403+P235: Store in a well-ventilated place. Keep cool.[1]

Experimental Protocol: General Handling and Use
This protocol outlines the general steps for safely handling 1,3,3-Trimethylcyclohexene in a

laboratory setting.

3.1. Personal Protective Equipment (PPE)

Before handling the chemical, ensure the following PPE is worn:

Respiratory Protection: A NIOSH-approved vapor respirator is recommended if working in an

area with inadequate ventilation.[1][5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required.[1]

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

A face shield may be necessary if there is a splash hazard.[1]

Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are required.

Protective boots may be necessary depending on the scale of the operation.[1]

3.2. Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[5]

An eyewash station and safety shower must be readily accessible.[5]

Use explosion-proof electrical equipment.[1]

3.3. Handling Procedure

Preparation:

Ensure the work area is clean and free of ignition sources (e.g., open flames, hot plates,

static electricity sources).

Ground all equipment containing the material.[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.tcichemicals.com/BE/en/sds/T0664_EU_6N.pdf
https://www.benchchem.com/product/b3343063?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/T0664_EU_6N.pdf
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7nKhmhv.PDF
https://www.tcichemicals.com/BE/en/sds/T0664_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T0664_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T0664_EU_6N.pdf
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7nKhmhv.PDF
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7nKhmhv.PDF
https://www.tcichemicals.com/BE/en/sds/T0664_EU_6N.pdf
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7nKhmhv.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Have appropriate fire extinguishing media readily available (e.g., dry chemical, CO₂, or

alcohol-resistant foam).[1][5]

Dispensing:

Slowly open the container to release any pressure.

Use only non-sparking tools when handling the product.[5]

Dispense the required amount of 1,3,3-Trimethylcyclohexene, minimizing the generation

of vapors.

Keep the container tightly closed when not in use.[1]

Post-Handling:

Wash hands thoroughly after handling.

Clean any spills immediately with an inert absorbent material (e.g., sand, earth).[1]

Dispose of waste according to local, state, and federal regulations.

Storage Protocol
Store in a cool, dark, and well-ventilated place.[1]

Keep the container tightly closed to prevent leakage and evaporation.[1]

Store away from incompatible materials, such as oxidizing agents.[1][5]

Take measures to prevent the buildup of electrostatic charge.[1]

Emergency Procedures
In case of fire: Use dry chemical, foam, or carbon dioxide to extinguish. Do not use water, as

it may spread the fire.[1]

In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with

plenty of water.[1] If irritation occurs, seek medical attention.
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In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical advice if irritation

persists.[1]

In case of inhalation: Move the victim to fresh air and keep them at rest in a position

comfortable for breathing. Seek medical attention if you feel unwell.[1]

In case of ingestion: Rinse the mouth and seek medical advice if you feel unwell.[1]
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Safe Handling and Storage Protocol for 1,3,3-Trimethylcyclohexene

1. Preparation

2. Handling

3. Post-Handling & Storage

4. Emergency Response

Don Appropriate PPE

Ensure Proper Ventilation (Fume Hood)

Remove Ignition Sources

Verify Eyewash/Shower Access

Ground Equipment

Proceed to Handling

Dispense Chemical with Non-Sparking Tools

Keep Container Closed When Not in Use

Clean Spills Immediately

Proceed to Post-Handling

Dispose of Waste Properly

Store in Cool, Dark, Well-Ventilated Area

Store Away from Incompatibles

Fire

Use Dry Chemical/Foam/CO2

Spill

Absorb with Inert Material

Exposure

Follow First-Aid Procedures

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 1,3,3-Trimethylcyclohexene.
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Caption: Required PPE for handling 1,3,3-Trimethylcyclohexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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